Cas no 6269-80-3 (Heptanoic acid,2-amino-2-methyl-)

• Product Name: Heptanoic acid,2-amino-2-methyl-
• CAS No: 6269-80-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 523056
• PubChem ID: 234094
• Update Time: 2025-04-19

Heptanoic acid,2-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-amino-2-methyl-
• 2-amino-2-methylheptanoic acid
• 2-amino-2-methyl-heptanoic acid
• 2-Amino-2-methyl-heptansaeure
• AC1L5RHG
• AC1Q5S25
• AG-K-85801
• AR-1D8175
• CTK5B5658
• DL-2-Amino-2-methylheptansaeure
• NSC33391

• Inchi： 1S/C8H17NO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key： HENXVCQQPFPENU-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCCC)N)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives